Cas no 74443-00-8 (Ethyl 5-cyano-6-hydroxynicotinate)

• Product Name: Ethyl 5-cyano-6-hydroxynicotinate
• CAS No: 74443-00-8
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 1768156
• PubChem ID: 12631995
• Update Time: 2025-04-21

Ethyl 5-cyano-6-hydroxynicotinate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-6-oxo-, ethyl ester
• Ethyl 5-cyano-6-hydroxynicotinate
• SB54708
• SCHEMBL3954184
• AKOS005265073
• SCHEMBL22542501
• 74443-00-8
• ethyl 5-cyano-6-oxo-1H-pyridine-3-carboxylate
• Ethyl5-cyano-6-hydroxynicotinate
• ethyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate
• VQGMRETZBGIACU-UHFFFAOYSA-N
• DA-03138

• Inchi： 1S/C9H8N2O3/c1-2-14-9(13)7-3-6(4-10)8(12)11-5-7/h3,5H,2H2,1H3,(H,11,12)
• InChI Key： VQGMRETZBGIACU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC(C(C#N)=C1)=O)=O

Computed Properties

• Exact Mass: 192.05354
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.19